Cas no 20386-33-8 (2,3,4,5,6-Pentamethylbenzophenone)

2,3,4,5,6-Pentamethylbenzophenone structure
20386-33-8 structure
Product Name:2,3,4,5,6-Pentamethylbenzophenone
CAS No:20386-33-8
MF:C18H20O
MW:252.350805282593
CID:88173
PubChem ID:519768
Update Time:2025-04-18

2,3,4,5,6-Pentamethylbenzophenone Chemical and Physical Properties

Names and Identifiers

    • 2,3,4,5,6-Pentamethylbenzophenone
    • (2,3,4,5,6-pentamethylphenyl)-phenylmethanone
    • 2,3,4,5,6-Pentamethyl benzopheneone
    • 2,3,4,5,6-Pentamethyl-benzophenon
    • 2,3,4,5,6-pentamethyl-benzophenone
    • 2,3'-ANHYDROURIDINE-5'-O-CYANOETHYLDIISOPROPYLPHOSPHORAMIDITE
    • benzoylpentamethylbenzene
    • JFFVBXWGARSRSC-UHFFFAOYSA-N
    • FT-0609335
    • (2,3,4,5,6-Pentamethylphenyl)(phenyl)methanone #
    • (2, 3, 4, 5, 6-pentamethylphenyl)-phenylmethanone
    • DTXSID20334137
    • HMS548N16
    • Maybridge1_002590
    • 20386-33-8
    • CS-0449363
    • (2,3,4,5,6-Pentamethylphenyl)(phenyl)methanone
    • J-640208
    • CDS1_000302
    • AKOS009157220
    • SCHEMBL5169856
    • Methanone,(pentamethylphenyl)phenyl-(9ci)
    • J-800210
    • DivK1c_001342
    • DTXCID30285227
    • MDL： MFCD00051595
    • Inchi： 1S/C18H20O/c1-11-12(2)14(4)17(15(5)13(11)3)18(19)16-9-7-6-8-10-16/h6-10H,1-5H3
    • InChI Key： JFFVBXWGARSRSC-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC=CC=1)C1C(C)=C(C)C(C)=C(C)C=1C

Computed Properties

  • Exact Mass: 252.15100
  • Monoisotopic Mass: 252.151415
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 15
  • XLogP3: 5.1
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u7c89\u672b","dst":"powder"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
  • Density: 1.013
  • Melting Point: 135-137 °C(lit.)
  • Boiling Point: 380.9°Cat760mmHg
  • Flash Point: 163.8°C
  • Refractive Index: 1.557
  • PSA: 17.07000
  • LogP: 4.45960

2,3,4,5,6-Pentamethylbenzophenone Security Information

  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

2,3,4,5,6-Pentamethylbenzophenone Customs Data

  • HS CODE：2914399090
  • Customs Data：

    China Customs Code:

    2914399090

    Overview:

    2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

2,3,4,5,6-Pentamethylbenzophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A423077-25g
(2,3,4,5,6-Pentamethylphenyl)(phenyl)methanone
 20386-33-8 95+%
25g
 $327.0 2024-04-22

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